Cas no 883738-27-0 (1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine)

1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine structure
883738-27-0 structure
Product Name:1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine
CAS No:883738-27-0
MF:C18H29BN2O2
MW:316.246064901352
MDL:MFCD09266181
CID:93132
PubChem ID:46739725
Update Time:2024-10-26

1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine
    • 3-(4-Methyl-1-piperazinylmethyl)benzeneboronic acid pinacol ester
    • 1-methyl-4-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]Piperazine
    • 3-((4-Methylpiperazin-1-yl)methyl)-phenylboronic acid pinacol ester
    • 3-((4-Methylpiperazin-1-yl)methyl)phenylboronic acid, pinacol ester
    • 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-4-methylpiperazine
    • AMTB037
    • B-5681
    • 4,4,5,5-Tetramethyl-2-[3-(4-Methyl-1-piperazinylmethyl)phenyl]-1,3,2-dioxaborolane
    • 3-((4-Methylpiperazin-1-yl)methyl)phenylboronic acid pinacol ester
    • 1-Methyl-4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperazine
    • 1-Methyl-4-[3-(4,4,5,5-tetramethyl-1,3,2
    • 1-Methyl-4-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine (ACI)
    • 1-Methyl-4-[[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine
    • 1-Methyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]piperazine
    • DTXSID40675312
    • 3-(4-Methyl-1-piperazinylmethyl)benzeneboronic acid pinacol ester, AldrichCPR
    • SY110323
    • 883738-27-0
    • MFCD09266181
    • AKOS016001010
    • 3-[(4-Methyl-1-piperazinyl)methyl]phenylboronic Acid Pinacol Ester
    • CS-0061109
    • M3245
    • PESZAXRJFGLGTR-UHFFFAOYSA-N
    • EN300-155803
    • 1-Methyl-4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]piperazine
    • SCHEMBL722120
    • 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-4-methylp ip erazine
    • W17331
    • 1-methyl-4-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperazine
    • AS-2279
    • DA-29178
    • MDL： MFCD09266181
    • Inchi： 1S/C18H29BN2O2/c1-17(2)18(3,4)23-19(22-17)16-8-6-7-15(13-16)14-21-11-9-20(5)10-12-21/h6-8,13H,9-12,14H2,1-5H3
    • InChI Key： PESZAXRJFGLGTR-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1C1C=C(CN2CCN(C)CC2)C=CC=1

Computed Properties

  • Exact Mass: 316.23200
  • Monoisotopic Mass: 316.2322083 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Molecular Weight: 316.2

Experimental Properties

  • Melting Point: gt. 44.0 and le 48.0 deg-C
  • PSA: 24.94000
  • LogP: 1.60900

1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Security Information

1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Pricemore >>

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 883738-27-0 96%
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TRC
M219520-50mg
3-((4-Methylpiperazin-1-yl)methyl)phenylboronic Acid Pinacol Ester
 883738-27-0
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1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Production Method

Production Method 1

109-01-3 109-01-3
823-78-9 823-78-9
883738-27-0 883738-27-0
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ;  3 h, rt
1.2 rt
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  16 h, 90 °C
Reference
Bis(het)aryl-1,2,3-triazole quinuclidines as α7 nicotinic acetylcholine receptor ligands: Synthesis, structure affinity relationships, agonism activity, [18F]-radiolabeling and PET study in rats
Ouach, Aziz; et al, European Journal of Medicinal Chemistry, 2019, 179, 449-469

Production Method 2

109-01-3 109-01-3
443776-76-9 443776-76-9
883738-27-0 883738-27-0
Reaction Conditions
1.1 Catalysts: Sodium carbonate ,  Bis(dichloro(η6-p-cymene)ruthenium) ,  Bis[2-(diphenylphosphino)phenyl] ether Solvents: Xylene ;  rt → 155 °C; 24 h, 155 °C
Reference
Synthesis of Amines with Pendant Boronic Esters by Borrowing Hydrogen Catalysis
Ma, Winson M. J.; et al, Organic Letters, 2013, 15(18), 4850-4853

Production Method 3

331977-03-8 331977-03-8
73183-34-3 73183-34-3
883738-27-0 883738-27-0
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  16 h, 90 °C
Reference
Bis(het)aryl-1,2,3-triazole quinuclidines as α7 nicotinic acetylcholine receptor ligands: Synthesis, structure affinity relationships, agonism activity, [18F]-radiolabeling and PET study in rats
Ouach, Aziz; et al, European Journal of Medicinal Chemistry, 2019, 179, 449-469

Production Method 4

76-09-5 76-09-5
87199-15-3 87199-15-3
883738-27-0 883738-27-0
Reaction Conditions
1.1 Solvents: Toluene ;  2 h, reflux
2.1 Catalysts: Sodium carbonate ,  Bis(dichloro(η6-p-cymene)ruthenium) ,  Bis[2-(diphenylphosphino)phenyl] ether Solvents: Xylene ;  rt → 155 °C; 24 h, 155 °C
Reference
Synthesis of Amines with Pendant Boronic Esters by Borrowing Hydrogen Catalysis
Ma, Winson M. J.; et al, Organic Letters, 2013, 15(18), 4850-4853

1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Raw materials

1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Preparation Products

1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Related Literature

883738-27-0 (1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine) Related Products

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